5-Methyl-4,5,6,7-tetrahydrothieno[3,2-c]pyridine

• Molecular Formula: C8H11NS
• Molecular Weight: 153.25 g/mol
• IUPAC Name: 5-methyl-6,7-dihydro-4H-thieno[3,2-c]pyridine
• InChI: InChI=1S/C8H11NS/c1-9-4-2-8-7(6-9)3-5-10-8/h3,5H,2,4,6H2,1H3
• InChI Key: WHPCVAGAAFZOMZ-UHFFFAOYSA-N
• Canonical SMILES: CN1CCC2=C(C1)C=CS2

Description

5-Methyl-4,5,6,7-tetrahydrothieno[3,2-c]pyridine is a useful research compound. Its molecular formula is C8H11NS and its molecular weight is 153.25 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Sodium cyanoborohydride (10 g, 160 mmol) was slowly added to a mixture of 4,5,6,7-tetrahydrothieno[3,2-c]pyridine hydrochloride (7.0 g, 40.0 mmol) and formaldehyde (35% in water, 10 mL) in dichloromethane (100 mL) at room temperature. The resulting mixture was stirred at room temperature for 16 h. Work-up: the reaction mixture was partitioned between ethyl acetate (300 mL) and water (200 mL). The organic layer was separated, washed with brine (100 mL), dried over Na2SO4, and concentrated in vacuo. The residue was purified by column chromatography on silica gel (EtOAc/petroleum ether=1:5˜1:1) to afford the title compound as a white solids (2.0 g, 33%). 1H NMR (DMSO-d6, 400 MHz): δ 7.26 (d, 1H), 6.77 (d, 1H), 3.37 (s, 2H), 2.80-2.77 (m, 2H), 2.64-2.60 (m, 2H), 2.34 (s, 3H).